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Compound of Interest

Compound Name: Azane;hydrate

Cat. No.: B091062

The Chemical Landscape of Aqueous Ammonia:
A Technical Guide

An In-depth Examination of the Structure and Equilibria of Azane;hydrate in Solution for
Researchers, Scientists, and Drug Development Professionals.

Introduction: Defining "Azane;hydrate"

The term "Azane;hydrate" is a systematic, though less common, name for an aqueous
solution of ammonia. The IUPAC name for ammonia (NHs) is azane.[1] Therefore,
"azane;hydrate" refers to a solution of ammonia in water. It is crucial to understand that while
often represented by the formula NH4OH (ammonium hydroxide), discrete ammonium
hydroxide molecules are not a significant species in the solution.[2] Instead, a dynamic
chemical equilibrium exists between ammonia, water, ammonium ions, and hydroxide ions.[3]
This guide will delve into the chemical structure, the governing equilibria, and the experimental
methodologies used to characterize this important chemical system.

Chemical Structure and Equilibria in Aqueous
Solution

When ammonia gas dissolves in water, it participates in a reversible acid-base reaction with
water, establishing an equilibrium.[3] The dissolved ammonia molecule exists in a hydrated
form, hydrogen-bonded to water molecules.[4] The primary equilibrium in solution is:
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NHs (aq) + H20 (I) & NHa* (ag) + OH™ (aq)

This equilibrium signifies that an aqueous solution of ammonia is a weak base. The majority of
the dissolved ammonia remains as solvated NHs molecules, with a smaller fraction reacting to
form ammonium (NHa4*) and hydroxide (OH™) ions.[3]

Quantitative Analysis of the Ammonia-Water Equilibrium

The position of this equilibrium is described by the base dissociation constant (Kb), which is
dependent on temperature.[5]

Table 1: Equilibrium Constant (Kb) for Agueous Ammonia at Various Temperatures

Temperature (°C) Temperature (K) pKb Kb (mol/L)
0 273.15 4.86 1.38x 107>
5 278.15 4.82 1.51x 10>
10 283.15 4.79 1.62x 107>
15 288.15 4.77 1.70x 10>
20 293.15 4.75 1.78 x 10>
25 298.15 4.74 1.82x 10>
30 303.15 4.73 1.86 x 10>

Data compiled from various sources and represents typical values.

The fraction of each species at equilibrium is also highly dependent on the pH of the solution.
The Henderson-Hasselbalch equation can be adapted to illustrate this relationship.

The following diagram illustrates the chemical equilibrium of ammonia in an aqueous solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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